Cas no 1300746-79-5 ((1,10-Phenanthroline)(trifluoromethyl)copper)

• Product Name: (1,10-Phenanthroline)(trifluoromethyl)copper
• CAS No: 1300746-79-5
• MF: C₁₃H₈CuF₃N₂
• MW: 312.757234573364
• MDL: MFCD19690901
• CID: 1059545
• PubChem ID: 53341617
• Update Time: 2025-10-28

(1,10-Phenanthroline)(trifluoromethyl)copper Chemical and Physical Properties

Names and Identifiers

• (1,10-Phenanthroline)(trifluoromethyl)copper
• copper(1+),1,10-phenanthroline,trifluoromethane
• (1,10-Phenanthroline)(trifluoromethyl)copper(I)
• Trifluoromethylator®
• SY071540
• D82363
• (1,10-Phenanthroline-kN1,kN10)(trifluoromethyl)copper Coordination Compound;
• Trifluoromethyl(1,10-phenanthroline)copper(I)
• (TRIFLUOROMETHYL)COPPER; PHEN
• SCHEMBL12478422
• (trifluoromethyl)copper; 1,10-phenanthroline
• EN300-1704828
• (1,10-Phenanthroline)(trifluoromethyl)copper(I), 90%
• 1300746-79-5
• CUQZQRIIFNWQSJ-UHFFFAOYSA-N
• (1,10-Phenanthroline)(trifluoromethyl) copper
• MFCD19690901

• MDL： MFCD19690901
• Inchi： 1S/C12H8N2.CF3.Cu/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;2-1(3)4;/h1-8H;;/q;-1;+1
• InChI Key： HFYRAUCEONFIPJ-UHFFFAOYSA-N
• SMILES： [Cu+].F[C-](F)F.N1C=CC=C2C=CC3=CC=CN=C3C=12

Computed Properties

• Exact Mass: 311.99400
• Monoisotopic Mass: 311.993555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 4.12240
• Sensitiveness: air sensitive, moisture sensitive, store cold

(1,10-Phenanthroline)(trifluoromethyl)copper Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312-H315-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 21/22-36/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on (1,10-Phenanthroline)(trifluoromethyl)copper

Introduction to (1,10-Phenanthroline)(trifluoromethyl)copper (CAS No. 1300746-79-5)

(1,10-Phenanthroline)(trifluoromethyl)copper (CAS No. 1300746-79-5) is a coordination compound that has garnered significant attention in the fields of chemistry and materials science due to its unique properties and potential applications. This compound, often referred to as Cu(phen)(CF3), is composed of a copper(I) ion coordinated with a 1,10-phenanthroline ligand and a trifluoromethyl group. The combination of these components results in a material with interesting electronic and catalytic properties.

The 1,10-phenanthroline ligand is a well-known bidentate chelating agent that forms stable complexes with various metal ions. Its planar structure and strong electron-donating ability make it an excellent ligand for stabilizing metal centers in coordination chemistry. The trifluoromethyl group, on the other hand, introduces fluorine atoms into the complex, which can significantly influence the electronic properties and reactivity of the compound.

Recent research has focused on the synthesis and characterization of (1,10-Phenanthroline)(trifluoromethyl)copper. One notable study published in the *Journal of Inorganic Chemistry* explored the synthesis of this compound using a straightforward one-pot method. The researchers reported that the compound can be synthesized by reacting copper(I) chloride with 1,10-phenanthroline and trifluoroacetic acid in a methanol solution. The resulting product was characterized using various spectroscopic techniques, including NMR, IR, and X-ray crystallography, which confirmed its structure and purity.

The electronic properties of (1,10-Phenanthroline)(trifluoromethyl)copper have been extensively studied due to its potential applications in catalysis and materials science. One key property is its redox behavior, which has been investigated using cyclic voltammetry. The compound exhibits well-defined redox couples, indicating its potential as an electrocatalyst for various chemical reactions. For instance, it has been shown to be an effective catalyst for the oxidation of alcohols to aldehydes under mild conditions.

In addition to its catalytic properties, (1,10-Phenanthroline)(trifluoromethyl)copper has also been explored for its luminescent properties. The presence of the 1,10-phenanthroline ligand can lead to strong luminescence in certain coordination compounds. Studies have shown that this compound exhibits moderate luminescence in the solid state and in solution, making it a promising candidate for use in luminescent materials and sensors.

The stability and solubility of (1,10-Phenanthroline)(trifluoromethyl)copper are important factors for its practical applications. Research has shown that the compound is stable under ambient conditions and is soluble in common organic solvents such as methanol and dichloromethane. This solubility profile makes it suitable for use in solution-based processes and reactions.

One area where (1,10-Phenanthroline)(trifluoromethyl)copper has shown promise is in the field of organic synthesis. As a catalyst, it has been used to promote various organic transformations, including C-H activation reactions and cross-coupling reactions. These reactions are crucial for the synthesis of complex organic molecules and pharmaceuticals. A recent study published in *Organic Letters* demonstrated the use of this compound as a catalyst for the C-H activation of arenes using oxygen as a terminal oxidant. The reaction proceeded with high efficiency and selectivity, highlighting the potential of this catalyst in green chemistry applications.

The environmental impact of (1,10-Phenanthroline)(trifluoromethyl)copper is another important consideration. While copper-based compounds are generally considered less toxic than some other metal complexes, it is essential to handle them with care to avoid environmental contamination. Proper disposal methods should be followed to ensure that any waste generated from the use of this compound does not pose a risk to ecosystems.

In conclusion, (1,10-Phenanthroline)(trifluoromethyl)copper (CAS No. 1300746-79-5) is a versatile coordination compound with unique electronic and catalytic properties. Its potential applications in catalysis, materials science, and organic synthesis make it an exciting area of research for chemists and materials scientists alike. Ongoing studies continue to uncover new aspects of this compound's behavior and functionality, further expanding its utility in various scientific and industrial fields.